Cas no 519055-04-0 (Methanone,(7-methoxy-3-methyl-4H-1,4-benzothiazin-2-yl)(3-methylphenyl)-)

Methanone,(7-methoxy-3-methyl-4H-1,4-benzothiazin-2-yl)(3-methylphenyl)- structure
519055-04-0 structure
Product name:Methanone,(7-methoxy-3-methyl-4H-1,4-benzothiazin-2-yl)(3-methylphenyl)-
CAS No:519055-04-0
MF:C18H17NO2S
MW:311.39808344841
CID:361121

Methanone,(7-methoxy-3-methyl-4H-1,4-benzothiazin-2-yl)(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(7-methoxy-3-methyl-4H-1,4-benzothiazin-2-yl)(3-methylphenyl)-
    • Methanone, (7-methoxy-3-methyl-4H-1,4-benzothiazin-2-yl)(3-methylphenyl)-
    • Inchi: 1S/C18H17NO2S/c1-11-5-4-6-13(9-11)17(20)18-12(2)19-15-8-7-14(21-3)10-16(15)22-18/h4-10,19H,1-3H3
    • InChI Key: RNOQDWFWVMHZRO-UHFFFAOYSA-N
    • SMILES: C(C1=C(C)NC2=CC=C(OC)C=C2S1)(C1=CC=CC(C)=C1)=O

Computed Properties

  • Exact Mass: 311.09811

Experimental Properties

  • Density: 1.205±0.06 g/cm3(Predicted)
  • Boiling Point: 451.3±45.0 °C(Predicted)
  • PSA: 38.33
  • pka: -0.04±0.60(Predicted)

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